Cas no 2229618-07-7 (3-(4-Aminobutyl)-2-bromophenol)

• Product Name: 3-(4-Aminobutyl)-2-bromophenol
• CAS No: 2229618-07-7
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5762430
• PubChem ID: 165673371
• Update Time: 2025-05-20

3-(4-Aminobutyl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1904590
• 2229618-07-7
• 3-(4-aminobutyl)-2-bromophenol
• 3-(4-Aminobutyl)-2-bromophenol

• Inchi： 1S/C10H14BrNO/c11-10-8(4-1-2-7-12)5-3-6-9(10)13/h3,5-6,13H,1-2,4,7,12H2
• InChI Key： KCOIWRDCNDYYER-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCCCN)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(4-Aminobutyl)-2-bromophenol

Professional Introduction to 3-(4-Aminobutyl)-2-bromophenol (CAS No. 2229618-07-7)

3-(4-Aminobutyl)-2-bromophenol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number CAS No. 2229618-07-7, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both an amino group and a bromine substituent in its molecular structure makes it a versatile intermediate for various chemical modifications and biological assays.

The compound's molecular formula, C₁₀H₁₄BrNO, reflects its composition and suggests a balance between hydrophobic and hydrophilic characteristics, which are crucial for its interaction with biological targets. The 4-aminobutyl side chain introduces a flexible alkyl chain that can influence solubility and binding affinity, while the 2-bromophenol core provides a reactive site for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological properties of halogenated phenols due to their role as intermediates in the synthesis of active pharmaceutical ingredients (APIs). Studies have demonstrated that compounds containing bromine atoms can exhibit enhanced metabolic stability and improved bioavailability, making them attractive candidates for medicinal chemistry applications. The 3-(4-aminobutyl)-2-bromophenol structure aligns well with these criteria, offering a promising scaffold for further derivatization.

One of the most compelling aspects of this compound is its potential use in the development of novel therapeutic agents. Researchers have been investigating its role in synthesizing kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The bromine atom in the phenol ring can serve as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups. This reactivity has been leveraged to create libraries of compounds with tailored biological activities.

The amino group at the butyl chain terminus also provides opportunities for further chemical manipulation. It can be acylated, alkylated, or incorporated into peptidomimetics, expanding the compound's utility in drug design. For instance, studies have shown that linking such a moiety to heterocyclic scaffolds can enhance binding interactions with protein targets, leading to more potent and selective drug candidates.

The synthesis of 3-(4-aminobutyl)-2-bromophenol involves multi-step organic transformations that highlight its synthetic versatility. Traditional methods include nucleophilic aromatic substitution (SNAr) reactions to introduce the bromine atom onto the phenol ring, followed by nucleophilic addition to an epoxide or aldehyde to install the amino group. Advances in catalytic systems have also enabled more efficient routes, such as transition-metal-catalyzed cross-coupling reactions, which improve yield and reduce byproduct formation.

In academic research, this compound has been employed as a building block for exploring new chemical entities (NCEs). Its structural features make it an ideal candidate for fragment-based drug design (FBDD), where small molecules are screened for initial binding interactions with biological targets. High-throughput screening (HTS) campaigns have utilized derivatives of this scaffold to identify lead compounds with promising pharmacological profiles.

The pharmaceutical industry has also recognized the value of this intermediate in developing next-generation therapeutics. By leveraging its reactivity and structural features, companies have synthesized novel analogs with improved pharmacokinetic properties. For example, modifications aimed at enhancing solubility or reducing toxicity have been explored, demonstrating the compound's adaptability in addressing critical challenges in drug development.

The use of computational methods has further accelerated the discovery process for derivatives of 3-(4-aminobutyl)-2-bromophenol. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before experimental validation. This integration of computational chemistry with traditional synthetic approaches has streamlined the pipeline from discovery to commercialization.

In conclusion, 3-(4-aminobutyl)-2-bromophenol (CAS No. 2229618-07-7) represents a valuable asset in modern pharmaceutical research. Its unique structural attributes and synthetic accessibility make it a versatile intermediate for developing innovative therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.